Cas no 878055-63-1 (N,N-diethyl-2-{3-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethanesulfonyl-1H-indol-1-yl}acetamide)

• Product Name: N,N-diethyl-2-{3-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethanesulfonyl-1H-indol-1-yl}acetamide
• CAS No: 878055-63-1
• MF: C₂₅H₂₉N₃O₄S
• MW: 467.580465078354
• CID: 5510811
• Update Time: 2025-10-23

N,N-diethyl-2-{3-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethanesulfonyl-1H-indol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetamide, 3-[[2-(3,4-dihydro-1(2H)-quinolinyl)-2-oxoethyl]sulfonyl]-N,N-diethyl-
• N,N-diethyl-2-{3-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethanesulfonyl-1H-indol-1-yl}acetamide

• Inchi： 1S/C25H29N3O4S/c1-3-26(4-2)24(29)17-27-16-23(20-12-6-8-14-22(20)27)33(31,32)18-25(30)28-15-9-11-19-10-5-7-13-21(19)28/h5-8,10,12-14,16H,3-4,9,11,15,17-18H2,1-2H3
• InChI Key： WZVRHUNXAMXROR-UHFFFAOYSA-N
• SMILES： N1(CC(N(CC)CC)=O)C2=C(C=CC=C2)C(S(CC(N2C3=C(C=CC=C3)CCC2)=O)(=O)=O)=C1

Additional information on N,N-diethyl-2-{3-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethanesulfonyl-1H-indol-1-yl}acetamide

Comprehensive Guide to N,N-diethyl-2-{3-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethanesulfonyl]-1H-indol-1-yl}acetamide (CAS No. 878055-63-1)

N,N-diethyl-2-{3-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethanesulfonyl]-1H-indol-1-yl}acetamide (CAS No. 878055-63-1) is a specialized organic compound with a unique molecular structure that combines indole and tetrahydroquinoline moieties. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both sulfonyl and acetamide functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular formula of N,N-diethyl-2-{3-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethanesulfonyl]-1H-indol-1-yl}acetamide is C₂₃H₂₇N₃O₄S, with a molecular weight of approximately 441.55 g/mol. Its complex structure offers diverse interaction possibilities, which are being explored in the context of enzyme inhibition and receptor modulation. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a crucial role in regulating cellular processes and are often targeted in cancer therapy.

One of the key features of CAS No. 878055-63-1 is its sulfonamide linkage, which is known for its stability and bioactivity. Sulfonamides are widely used in medicinal chemistry due to their antibacterial, antiviral, and anti-inflammatory properties. The integration of this group into the indole-tetrahydroquinoline framework opens up new avenues for designing novel therapeutic agents. Recent studies have highlighted its potential in addressing neurodegenerative diseases, a hot topic in modern pharmacology.

The synthesis of N,N-diethyl-2-{3-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethanesulfonyl]-1H-indol-1-yl}acetamide involves multi-step organic reactions, including sulfonylation and amidation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's structure and purity, which are critical for its application in high-stakes research.

In the pharmaceutical industry, CAS No. 878055-63-1 is being investigated for its role in drug delivery systems. Its ability to interact with biological membranes and proteins makes it a candidate for enhancing the bioavailability of poorly soluble drugs. This is particularly relevant given the growing demand for biocompatible drug carriers, a trending topic in nanomedicine and personalized healthcare.

From a commercial perspective, the demand for N,N-diethyl-2-{3-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethanesulfonyl]-1H-indol-1-yl}acetamide is expected to rise as more research validates its therapeutic potential. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of academic and industrial researchers. The compound is typically available in small quantities for laboratory use, with prices varying based on purity and supplier.

Environmental and safety considerations are also paramount when handling CAS No. 878055-63-1. While it is not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe usage. Researchers are advised to consult material safety data sheets (MSDS) and adhere to guidelines for handling organic compounds.

In conclusion, N,N-diethyl-2-{3-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethanesulfonyl]-1H-indol-1-yl}acetamide represents a promising compound in the realm of medicinal chemistry. Its unique structure and versatile applications make it a subject of ongoing research, particularly in areas like cancer therapy and neuroprotection. As scientific understanding of its mechanisms deepens, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.